Cas no 1171566-20-3 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
• CAS No: 1171566-20-3
• MF: C₁₆H₁₆F₂N₄OS
• MW: 350.386248588562
• CID: 6237316
• PubChem ID: 44065252
• Update Time: 2025-10-30

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
• AKOS024514131
• 1171566-20-3
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
• VU0647688-1
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide
• F5581-2101
• SCHEMBL23657832

• Inchi： 1S/C16H16F2N4OS/c1-9-6-10(2)22(20-9)5-4-21(11(3)23)16-19-15-13(18)7-12(17)8-14(15)24-16/h6-8H,4-5H2,1-3H3
• InChI Key： FJVITILIUQKXEL-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=C(C=2N=C1N(C(C)=O)CCN1C(C)=CC(C)=N1)F)F

Computed Properties

• Exact Mass: 350.10128864g/mol
• Monoisotopic Mass: 350.10128864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide (CAS No. 1171566-20-3): A Comprehensive Overview

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide (CAS No. 1171566-20-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles and pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide is characterized by a central benzothiazole ring substituted with difluoro groups at the 4 and 6 positions. The ethylacetamide moiety is attached to the nitrogen atom of the benzothiazole ring, while the pyrazole ring is substituted with dimethyl groups at the 3 and 5 positions. This unique structural arrangement confers the compound with specific pharmacological properties that make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the anti-inflammatory properties of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide. In vitro and in vivo experiments have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide has shown promising antimicrobial activity against a range of bacterial and fungal pathogens. Studies have reported its effectiveness against drug-resistant strains of bacteria such as MRSA (Methicillin-resistant Staphylococcus aureus), making it a valuable addition to the arsenal of antimicrobial agents.

In addition to its anti-inflammatory and antimicrobial properties, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide has also been investigated for its anticancer potential. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. This suggests that it may be effective in treating various types of cancer, including breast cancer and lung cancer.

The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-y l)ethylacetamide involves a multi-step process that typically begins with the formation of the benzothiazole ring followed by substitution with difluoro groups. The pyrazole ring is then introduced through a coupling reaction with an appropriate reagent. The final step involves the attachment of the ethylacetamide moiety to complete the synthesis. This process requires careful control of reaction conditions to ensure high yields and purity.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of N-(4,6-difluoro -1 , 3 -benz othia z ol - 2 - y l ) - N - 2 -( 3 , 5 - dim e th y l - 1 H - p y r az ol - 1 - y l ) e th y lacet amide. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide crucial data on dosing regimens, pharmacokinetics, and potential side effects.

In conclusion, N-(4 , 6 - d if lu o ro - 1 , 3 - b en z o th ia z ol - 2 - y l ) - N - 2 -( 3 , 5 - d im e th y l - 1 H - p y r az ol - 1 - y l ) e th y lacet amide (CAS No. 1171566–20–3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an exciting subject for ongoing research and development in medicinal chemistry.